Cas no 80021-34-7 (6-(3-Nitrophenyl)picolinic acid)

6-(3-Nitrophenyl)picolinic acid structure
80021-34-7 structure
Product Name:6-(3-Nitrophenyl)picolinic acid
CAS No:80021-34-7
MF:C12H8N2O4
MW:244.202922821045
MDL:MFCD06410075
CID:707572
PubChem ID:12811128
Update Time:2025-04-19

6-(3-Nitrophenyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

    • 6-(3-Nitrophenyl)picolinic acid
    • 6-(3-Nitrophenyl)-picolinic acid
    • 2-Pyridinecarboxylicacid, 6-(3-nitrophenyl)-
    • 6-(3-nitrophenyl)-2-Pyridinecarboxylic acid
    • DTXSID40510471
    • CS-0455840
    • AC7571
    • 80021-34-7
    • AKOS022183994
    • RZDPUNHNZGWZNV-UHFFFAOYSA-N
    • FT-0730714
    • 6-(3-NITROPHENYL)PYRIDINE-2-CARBOXYLIC ACID
    • AC-23652
    • SCHEMBL11160830
    • SY014516
    • A864769
    • 6-(3-Nitrophenyl)picolinicacid
    • MFCD06410075
    • AB23997
    • 6-(3-nitrophenyl)-2-Pyridine carboxylic acid
    • DB-075637
    • MDL: MFCD06410075
    • Inchi: 1S/C12H8N2O4/c15-12(16)11-6-2-5-10(13-11)8-3-1-4-9(7-8)14(17)18/h1-7H,(H,15,16)
    • InChI Key: RZDPUNHNZGWZNV-UHFFFAOYSA-N
    • SMILES: OC(C1=CC=CC(C2C=CC=C(C=2)[N+](=O)[O-])=N1)=O

Computed Properties

  • Exact Mass: 244.04840674g/mol
  • Monoisotopic Mass: 244.04840674g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 329
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.2
  • Topological Polar Surface Area: 96Ų

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Melting Point: Not available
  • Boiling Point: 487.3±40.0 °C at 760 mmHg
  • Flash Point: 248.5±27.3 °C
  • Vapor Pressure: 0.0±1.3 mmHg at 25°C

6-(3-Nitrophenyl)picolinic acid Pricemore >>

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